Cas no 211029-68-4 (N-(3-Iodopyridin-4-yl)acetamide)

N-(3-Iodopyridin-4-yl)acetamide is a halogenated pyridine derivative with a molecular formula of C₇H₇IN₂O. This compound features an acetamide group at the 4-position and an iodine substituent at the 3-position of the pyridine ring, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its iodine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the acetamide group provides a handle for additional derivatization. The compound is particularly useful in the development of bioactive molecules and heterocyclic scaffolds. High purity and well-defined reactivity ensure its reliability in synthetic applications.
N-(3-Iodopyridin-4-yl)acetamide structure
211029-68-4 structure
Product Name:N-(3-Iodopyridin-4-yl)acetamide
CAS No:211029-68-4
MF:C7H7IN2O
MW:262.047753572464
CID:5065614
PubChem ID:53342836
Update Time:2025-06-08

N-(3-Iodopyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-iodopyridin-4-yl)acetamide
    • Acetamide, N-(3-iodo-4-pyridinyl)-
    • N-(3-Iodo-4-pyridyl)acetamide
    • N-(3-iodo-4-pyridinyl)acetamide
    • AMY14132
    • N-(3-iodo-pyridin-4-yl)-acetamide
    • CS-16561
    • DTXSID301303321
    • SCHEMBL3787548
    • 211029-68-4
    • DB-130258
    • AKOS037651339
    • VNWPDFUCAJUWMG-UHFFFAOYSA-N
    • D71943
    • CS-0100540
    • N-(3-Iodopyridin-4-yl)acetamide
    • Inchi: 1S/C7H7IN2O/c1-5(11)10-7-2-3-9-4-6(7)8/h2-4H,1H3,(H,9,10,11)
    • InChI Key: VNWPDFUCAJUWMG-UHFFFAOYSA-N
    • SMILES: IC1C=NC=CC=1NC(C)=O

Computed Properties

  • Exact Mass: 261.96031g/mol
  • Monoisotopic Mass: 261.96031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42

N-(3-Iodopyridin-4-yl)acetamide Pricemore >>

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